Cas no 16369-05-4 (2-amino-3-methylbutan-1-ol)

• Product Name: 2-amino-3-methylbutan-1-ol
• CAS No: 16369-05-4
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD00004730
• CID: 87684
• PubChem ID: 87560923
• Update Time: 2025-04-18

2-amino-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methylbutan-1-ol
• DL-Valinol
• DL-2-AMINO-3-METHYL-1-BUTANOL
• 2-Amino-3-methyl-1-butanol
• <small>DL<
• 1-Butanol,2-amino-3-methyl-, (?à)-
• 1-Butanol, 2-amino-3-methyl-, DL- (8CI)
• (?à)-2-Amino-3-methyl-1-butanol
• (?à)-Valinol
• 2-Amino-3-methylbutanol
• 3-Methyl-2-aminobutanol
• N-(1-Hydroxy-3-methylbutan-2-yl)amine
• Valinol
• [1-(Hydroxymethyl)-2-methylpropyl]amine
• rac-Valinol
• rac-(R*)-3-Methyl-2-amino-1-butanol
• rac-(R*)-2-Amino-3-methylbutane-1-ol
• 2-AMino-3-Methyl-1-butanol 97%
• DL-2-Amino-3-methyl-1-butanol,95%
• L-(+)-Valinol
• 1-Butanol, 2-amino-3-methyl-
• 2-amino-3-methyl-butan-1-ol
• NWYYWIJOWOLJNR-UHFFFAOYSA-N
• (S)-2-Amino-3-methyl-1-butanol
• 1-Butanol, 2-amino-3-methyl-, (.+/-.)-
• H-Valinol
• S)-(+)-2-Amino-3-methyl-1-butanol
• (DL)-valinol
• (1)-2-Amino-3-methylbutan-1-ol
• NSC322922
• 2-azanyl-3-methyl-butan-1-ol
• L-2-Amino-3-m
• (1-(HYDROXYMETHYL)-2-METHYLPROPYL)AMINE
• F4FX82ATU2
• 473-75-6
• (+/-)-2-AMINO-3-METHYL-1-BUTANOL
• Valinol, DL-
• AKOS009156893
• A828085
• J-010075
• R54N4NJ3ZZ
• A inverted exclamation mark-Lipoic acid
• SY003828
• L-2-Amino-3-methylbutan-1-ol
• H-Val-ol
• (.+/-.)-2-Amino-3-methyl-1-butanol
• NS00046367
• MFCD00004730
• FT-0625633
• H-D-Val-ol
• DTXSID70862814
• EINECS 217-975-5
• 16369-05-4
• V0100
• Dimethyldioctylammoniumbromide
• EN300-74424
• AM20080457
• 1-BUTANOL, 2-AMINO-3-METHYL-, DL-
• NSC 322922
• SY006320
• FT-0605176
• F1564-0026
• FT-0708252
• FT-0627611
• Valinol, L-
• 2-Amino-3-methyl-1-butanol, 97%
• CS-W004906
• PB47612
• UNII-R54N4NJ3ZZ
• (+/-)-Valinol
• AS-10338
• CHEBI:183239
• SY006455
• R-
• Q7911716
• NSC-322922
• EINECS 240-425-0
• UNII-F4FX82ATU2
• 1-BUTANOL, 2-AMINO-3-METHYL-, (+/-)-
• SCHEMBL142192
• D/L-VALINOL
• 1-Butanol, 2-amino-3-methyl-,
• L-2-Amino-3-methylbutan-1-ol; L-(+)-Valinol
• A10466
• DB-019850
• 2-amino-3-methylbutan-1-ol

• MDL： MFCD00004730
• Inchi： 1S/C5H13NO/c1-4(2)5(6)3-7/h4-5,7H,3,6H2,1-2H3
• InChI Key： NWYYWIJOWOLJNR-UHFFFAOYSA-N
• SMILES： OCC(C(C)C)N

Computed Properties

• Exact Mass: 103.10000
• Monoisotopic Mass: 103.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not available
• Density: 0.936 g/mL at 25 °C(lit.)
• Melting Point: 31-32 ºC
• Boiling Point: 87°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.4543(lit.)
• Solubility: Soluble (349 g/l) (25 º C),
• PSA: 46.25000
• LogP: 0.66230
• Solubility: Not available

2-amino-3-methylbutan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether